Cas no 118864-33-8 (1-Octyne, 7-methyl-)

• Product Name: 1-Octyne, 7-methyl-
• CAS No: 118864-33-8
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 131998
• PubChem ID: 14058185
• Update Time: 2025-04-19

1-Octyne, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octyne, 7-methyl-
• 1-Octyne, 7-methyl- (9CI)
• 7-methyloct-1-yne
• AKOS006237144
• 118864-33-8
• 7-Methyl-1-octyne
• DTXSID10555172

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h1,9H,5-8H2,2-3H3
• InChI Key： RTXYCQAQYUOCHG-UHFFFAOYSA-N
• SMILES： C(CCCC#C)C(C)C

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides